![molecular formula C15H15N3O6S B256727 1-(2-Furoyl)-4-[(3-nitrophenyl)sulfonyl]piperazine](/img/structure/B256727.png)
1-(2-Furoyl)-4-[(3-nitrophenyl)sulfonyl]piperazine
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Overview
Description
1-(2-Furoyl)-4-[(3-nitrophenyl)sulfonyl]piperazine, also known as FNPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of piperazine and has a unique chemical structure that makes it particularly useful for a variety of research purposes. In
Scientific Research Applications
1-(2-Furoyl)-4-[(3-nitrophenyl)sulfonyl]piperazine has a wide range of potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a fluorescent probe for detecting and measuring the concentration of reactive oxygen species (ROS) in cells. ROS play an important role in many physiological processes, but excessive levels can lead to oxidative stress and cellular damage. By using this compound as a fluorescent probe, researchers can monitor ROS levels in real-time and gain a better understanding of their role in disease processes.
Another potential application of this compound is in the development of new drugs for the treatment of cancer. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This makes this compound a promising candidate for the development of new cancer therapies.
Mechanism of Action
The mechanism of action of 1-(2-Furoyl)-4-[(3-nitrophenyl)sulfonyl]piperazine is not fully understood, but studies have suggested that it may work by inhibiting the activity of certain enzymes involved in cellular processes. For example, this compound has been shown to inhibit the activity of NADPH oxidase, an enzyme that produces ROS in cells. By inhibiting this enzyme, this compound can reduce ROS levels and prevent oxidative stress.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in cells. For example, it can induce apoptosis in cancer cells, reduce ROS levels, and inhibit the activity of certain enzymes. In addition, this compound has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(2-Furoyl)-4-[(3-nitrophenyl)sulfonyl]piperazine in lab experiments is its fluorescent properties, which make it a useful tool for measuring ROS levels in real-time. In addition, the synthesis method for this compound is relatively simple and yields high purity, making it a cost-effective option for researchers.
However, there are also some limitations to using this compound in lab experiments. For example, it has been shown to have some toxicity in certain cell types, which could limit its use in certain applications. In addition, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Future Directions
There are many potential future directions for research on 1-(2-Furoyl)-4-[(3-nitrophenyl)sulfonyl]piperazine. One area of interest is the development of new drugs for the treatment of cancer and other diseases based on the structure of this compound. In addition, there is a need for further research to fully understand the mechanism of action of this compound and its potential applications in other areas of research, such as neurodegenerative diseases and cardiovascular disease.
Conclusion
In conclusion, this compound is a promising compound for scientific research due to its unique chemical structure and potential applications in a variety of fields. The synthesis method for this compound is relatively simple and yields high purity, making it a cost-effective option for researchers. Future research on this compound could lead to the development of new drugs for the treatment of cancer and other diseases, as well as a better understanding of its mechanism of action and potential applications in other areas of research.
Synthesis Methods
The synthesis of 1-(2-Furoyl)-4-[(3-nitrophenyl)sulfonyl]piperazine involves a multi-step process that begins with the reaction of 3-nitrobenzenesulfonyl chloride with 2-furoyl chloride in the presence of a base. This reaction produces 1-(2-furoyl)-4-(3-nitrophenylsulfonyl) piperazine intermediate, which is then treated with a reducing agent to yield this compound. This synthesis method has been optimized to produce high yields of pure this compound, making it a cost-effective and reliable method for producing this compound.
properties
Molecular Formula |
C15H15N3O6S |
---|---|
Molecular Weight |
365.4 g/mol |
IUPAC Name |
furan-2-yl-[4-(3-nitrophenyl)sulfonylpiperazin-1-yl]methanone |
InChI |
InChI=1S/C15H15N3O6S/c19-15(14-5-2-10-24-14)16-6-8-17(9-7-16)25(22,23)13-4-1-3-12(11-13)18(20)21/h1-5,10-11H,6-9H2 |
InChI Key |
IGASKHCXJAEFRR-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1C(=O)C2=CC=CO2)S(=O)(=O)C3=CC=CC(=C3)[N+](=O)[O-] |
Canonical SMILES |
C1CN(CCN1C(=O)C2=CC=CO2)S(=O)(=O)C3=CC=CC(=C3)[N+](=O)[O-] |
solubility |
54.8 [ug/mL] |
Origin of Product |
United States |
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